N-(2-benzoyl-1-benzofuran-3-yl)-2-(3,4-dimethylphenoxy)acetamide

• Molecular Formula: C25H21NO4
• Molecular Weight: 399.4 g/mol
• IUPAC Name: N-(2-benzoyl-1-benzofuran-3-yl)-2-(3,4-dimethylphenoxy)acetamide
• InChI: InChI=1S/C25H21NO4/c1-16-12-13-19(14-17(16)2)29-15-22(27)26-23-20-10-6-7-11-21(20)30-25(23)24(28)18-8-4-3-5-9-18/h3-14H,15H2,1-2H3,(H,26,27)
• InChI Key: NZNWPKPNFPSTEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(=O)NC2=C(OC3=CC=CC=C32)C(=O)C4=CC=CC=C4)C

Description

N-(2-benzoyl-1-benzofuran-3-yl)-2-(3,4-dimethylphenoxy)acetamide is a synthetic organic compound that belongs to the class of benzofuran derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-benzoyl-1-benzofuran-3-yl)-2-(3,4-dimethylphenoxy)acetamide typically involves multi-step organic reactions. The starting materials may include benzofuran derivatives and phenoxy acetic acid derivatives. The reaction conditions often involve the use of catalysts, solvents, and specific temperature and pressure conditions to achieve the desired product.

Industrial Production Methods

Industrial production methods for this compound would likely involve scaling up the laboratory synthesis procedures. This may include optimizing reaction conditions for higher yields, using continuous flow reactors, and ensuring the purity of the final product through various purification techniques such as crystallization, distillation, or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(2-benzoyl-1-benzofuran-3-yl)-2-(3,4-dimethylphenoxy)acetamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles.

Common Reagents and Conditions

Common reagents used in these reactions may include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium hydroxide. The reaction conditions would vary depending on the specific reaction, including temperature, pressure, and solvent choice.

Major Products Formed

The major products formed from these reactions would depend on the specific reaction pathway. For example, oxidation might yield a more oxidized form of the compound, while reduction might yield a more reduced form.

Scientific Research Applications

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: It may exhibit biological activities such as antimicrobial, anti-inflammatory, or anticancer properties.

Medicine: It could be investigated for its potential therapeutic effects in treating various diseases.

Industry: It might be used in the development of new materials or as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of N-(2-benzoyl-1-benzofuran-3-yl)-2-(3,4-dimethylphenoxy)acetamide would depend on its specific biological or chemical activity. It may interact with molecular targets such as enzymes, receptors, or DNA, leading to various biochemical pathways and effects.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-(2-benzoyl-1-benzofuran-3-yl)-2-(3,4-dimethylphenoxy)acetamide may include other benzofuran derivatives or phenoxy acetamide derivatives. These compounds may share similar structural features and biological activities.

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups and its potential applications. Comparing its properties with similar compounds can highlight its distinct advantages or limitations in various applications.